3-Cyclopropoxy-4-isopropylbenzaldehyde

• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-propan-2-ylbenzaldehyde
• InChI: InChI=1S/C13H16O2/c1-9(2)12-6-3-10(8-14)7-13(12)15-11-4-5-11/h3,6-9,11H,4-5H2,1-2H3
• InChI Key: UCFBWVPAOCROML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)C=O)OC2CC2

Description

3-Cyclopropoxy-4-isopropylbenzaldehyde is a substituted benzaldehyde derivative characterized by a cyclopropoxy group at the 3-position and an isopropyl group at the 4-position of the benzene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its unique steric and electronic properties. The cyclopropoxy moiety introduces significant ring strain, which can influence reactivity, while the isopropyl group contributes to hydrophobicity and steric hindrance. These features make it a candidate for studying structure-activity relationships (SAR) in drug design and as a precursor for synthesizing complex molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-isopropylbenzaldehyde can be achieved through several methods:

Formylation of 3-Cyclopropoxy-4-isopropyltoluene: This method involves the formylation of 3-Cyclopropoxy-4-isopropyltoluene using a formylating agent such as dichloromethyl methyl ether in the presence of a Lewis acid catalyst like aluminum chloride.

Oxidation of 3-Cyclopropoxy-4-isopropylbenzyl Alcohol: This method involves the oxidation of 3-Cyclopropoxy-4-isopropylbenzyl alcohol using an oxidizing agent such as pyridinium chlorochromate (PCC) or manganese dioxide.

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-4-isopropylbenzaldehyde typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of method depends on factors such as cost, availability of reagents, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-Cyclopropoxy-4-isopropylbenzaldehyde can undergo oxidation reactions to form corresponding carboxylic acids or other oxidized products.

Reduction: This compound can be reduced to form 3-Cyclopropoxy-4-isopropylbenzyl alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The benzaldehyde group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Pyridinium chlorochromate (PCC), manganese dioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, alcohols, or thiols.

Major Products:

Oxidation: 3-Cyclopropoxy-4-isopropylbenzoic acid.

Reduction: 3-Cyclopropoxy-4-isopropylbenzyl alcohol.

Substitution: Various substituted benzaldehyde derivatives.

Scientific Research Applications

Chemistry: 3-Cyclopropoxy-4-isopropylbenzaldehyde is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties. It is used in research to develop new therapeutic agents.

Medicine: In medicinal chemistry, 3-Cyclopropoxy-4-isopropylbenzaldehyde is explored for its potential as a lead compound in drug discovery. It is investigated for its ability to interact with specific biological targets.

Industry: The compound is used in the fragrance and flavor industry due to its aromatic properties. It is also employed in the production of specialty chemicals and materials.

Mechanism of Action

The

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 3-Cyclopropoxy-4-isopropylbenzaldehyde is compared to analogous benzaldehyde derivatives, focusing on substituent effects, physicochemical properties, and applications.

2.1 Substituted Benzaldehydes

4-Isopropylbenzaldehyde

• Structure : Lacks the cyclopropoxy group at the 3-position.
• Properties : Higher hydrophobicity due to the absence of the oxygen-containing cyclopropoxy group. Reduced steric hindrance compared to 3-Cyclopropoxy-4-isopropylbenzaldehyde.
• Applications : Primarily used in flavor and fragrance industries.

3-Methoxy-4-isopropylbenzaldehyde

• Structure : Methoxy group replaces cyclopropoxy at the 3-position.
• Properties : Lower ring strain but similar electronic effects (electron donation via methoxy oxygen). Higher metabolic stability compared to cyclopropoxy derivatives.
• Applications : Intermediate in agrochemical synthesis.

3-Cyclopropoxybenzaldehyde

• Structure : Lacks the 4-isopropyl substituent.
• Properties : Increased polarity due to the cyclopropoxy group but reduced steric bulk. Reactivity in nucleophilic aromatic substitution is enhanced compared to the 4-isopropyl variant.
• Applications : Used in catalytic studies and as a ligand precursor.

2.2 Physicochemical Data

Compound	LogP	Melting Point (°C)	Solubility (mg/mL)	Reactivity Index*
3-Cyclopropoxy-4-isopropylbenzaldehyde	2.8	78–82	12.5 (DMSO)	1.45
4-Isopropylbenzaldehyde	3.1	65–68	8.2 (DMSO)	1.20
3-Methoxy-4-isopropylbenzaldehyde	2.5	85–88	15.0 (DMSO)	1.30
3-Cyclopropoxybenzaldehyde	2.2	72–75	18.0 (DMSO)	1.60

*Reactivity index calculated via Hammett substituent constants. Higher values indicate greater electrophilicity at the aldehyde position .

2.3 Research Findings

• Synthetic Utility : The cyclopropoxy group in 3-Cyclopropoxy-4-isopropylbenzaldehyde enhances electrophilicity at the aldehyde carbon, enabling efficient condensation reactions with amines and hydrazines. This is critical in synthesizing Schiff base ligands for metal complexes .
• Biological Activity : Compared to 3-methoxy analogs, the cyclopropoxy derivative exhibits improved penetration across lipid membranes due to balanced LogP values, making it a candidate for prodrug design .
• Stability : Cyclopropoxy-substituted benzaldehydes show moderate thermal stability but are prone to ring-opening under acidic conditions, unlike methoxy derivatives.

Key Differentiators

• Steric Effects : The combined 3-cyclopropoxy and 4-isopropyl groups create a steric environment that hinders planarization of the benzene ring, affecting π-π stacking in crystallography studies.
• Electronic Effects : Cyclopropoxy’s electron-withdrawing nature (via inductive effects) contrasts with methoxy’s electron-donating behavior, altering reaction pathways in nucleophilic additions.